Cas no 1805338-35-5 (2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine
• CAS No: 1805338-35-5
• MF: C₇H₆Br₂F₂N₂
• MW: 315.94074678421
• CID: 4851589
• Update Time: 2025-05-19

2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Br2F2N2/c8-1-3-4(6(10)11)2-13-7(12)5(3)9/h2,6H,1H2,(H2,12,13)
• InChI Key： WIRJQXOFHJETDO-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC(C(F)F)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine

Comprehensive Overview of 2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine (CAS No. 1805338-35-5)

2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine (CAS No. 1805338-35-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring both amino and bromo substituents, makes it a versatile building block for designing novel compounds with potential applications in drug discovery and crop protection.

In recent years, the demand for halogenated pyridines like 2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine has surged due to their role in developing next-generation pharmaceuticals and sustainable agrochemicals. Researchers are particularly interested in its difluoromethyl moiety, which is known to enhance metabolic stability and bioavailability in drug candidates. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, a topic frequently searched in academic and industrial circles.

The compound’s CAS No. 1805338-35-5 is often referenced in patent literature and scientific journals, highlighting its relevance in heterocyclic chemistry. Its synthesis typically involves multi-step reactions, including bromination and amination, which are areas of active research. For instance, questions like "How to synthesize 2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine?" or "Applications of difluoromethylpyridines in drug design" are commonly explored in online forums and databases, reflecting user interest in its practical utility.

From an industrial perspective, 2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine is valued for its potential in creating crop protection agents. The bromine and fluorine atoms in its structure contribute to its efficacy in targeting pests while minimizing environmental impact. This resonates with the global push toward green chemistry and sustainable agriculture, topics that dominate contemporary discussions in scientific communities.

Quality control and analytical characterization of this compound are also critical, given its complex structure. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to ensure purity and consistency. Searches like "Analytical methods for halogenated pyridines" or "Stability studies of 2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine" underscore the importance of rigorous testing in its commercial and research applications.

In summary, 2-Amino-3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine (CAS No. 1805338-35-5) represents a cutting-edge compound with broad implications across multiple industries. Its unique structural features and functional groups make it a focal point for innovation in pharmaceuticals, agrochemicals, and material science. As research continues to uncover its full potential, this compound is poised to remain a topic of significant interest and exploration.